Cas no 2138343-11-8 (2-3-(1-methyl-1H-pyrazol-4-yl)propyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-3-(1-methyl-1H-pyrazol-4-yl)propyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138343-11-8
• MF: C₉H₁₄N₆
• MW: 206.247660160065
• CID: 5603507
• PubChem ID: 165471837
• Update Time: 2025-10-30

2-3-(1-methyl-1H-pyrazol-4-yl)propyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2138343-11-8
• 2-[3-(1-methyl-1H-pyrazol-4-yl)propyl]-2H-1,2,3-triazol-4-amine
• EN300-1114347
• 2-3-(1-methyl-1H-pyrazol-4-yl)propyl-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C9H14N6/c1-14-7-8(5-11-14)3-2-4-15-12-6-9(10)13-15/h5-7H,2-4H2,1H3,(H2,10,13)
• InChI Key： KNZFJQZUAOTJPA-UHFFFAOYSA-N
• SMILES： N1(CCCC2C=NN(C)C=2)N=CC(N)=N1

Computed Properties

• Exact Mass: 206.12799447g/mol
• Monoisotopic Mass: 206.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-3-(1-methyl-1H-pyrazol-4-yl)propyl-2H-1,2,3-triazol-4-amine

2-3-(1-Methyl-1H-Pyrazol-4-yl)Propyl-2H-1,2,3-Triazol-4-Amine: A Comprehensive Overview

The compound 2-3-(1-methyl-1H-pyrazol-4-yl)propyl-2H-1,2,3-triazol-4-amine (CAS No. 2138343-11-8) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of a pyrazole ring and a triazole ring, connected via a propylamine linker. The pyrazole moiety, known for its aromaticity and stability, contributes to the molecule's electronic properties, while the triazole ring adds versatility due to its ability to participate in hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. For instance, researchers have explored the antimicrobial properties of similar compounds, suggesting that this compound could potentially be developed into novel antibiotics. Additionally, the propylamine linker has been shown to enhance bioavailability in certain drug delivery systems, making this compound a promising candidate for further pharmacological investigations.

The synthesis of 2-3-(1-methyl-1H-pyrazol-4-yl)propyl-2H-1,2,3-triazol-4-amine involves a multi-step process that typically includes the formation of the pyrazole ring followed by coupling reactions to introduce the triazole moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield. These methods are particularly relevant in the context of green chemistry initiatives.

In terms of applications, this compound has shown potential in several areas. In the field of materials science, its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). Furthermore, its antioxidant properties have been studied in vitro, indicating possible applications in cosmetic formulations or as food preservatives.

One of the most exciting developments involving this compound is its role in drug delivery systems. Researchers have demonstrated that it can act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This property is particularly valuable in the development of nanomedicines for treating diseases such as cancer.

From a structural perspective, the molecule's amino group at the triazole position plays a critical role in its reactivity and functionality. This group can participate in various chemical transformations, including amidation and alkylation reactions, enabling further functionalization of the molecule. Such modifications can lead to derivatives with enhanced biological activity or improved pharmacokinetic profiles.

The integration of computational chemistry techniques has also provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant π-electron delocalization across its heterocyclic rings, contributing to its stability and reactivity. These findings are supported by experimental data from spectroscopic analyses.

In conclusion, 2-3-(1-methyl-1H-pyrazol-4-yl)propyl-2H-1,2,3-triazol-4-amine (CAS No. 2138343-11-) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it holds great promise for advancing both academic knowledge and industrial applications.